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Compound of Interest

Compound Name: (3-Chlorophenyl)phosphane

Cat. No.: B15480906

In-Depth Technical Guide to the Physical
Properties of Tris(3-chlorophenyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
tris(3-chlorophenyl)phosphine, with a focus on its melting point and solubility. The information is
curated for professionals in research and development who require precise data for
experimental design and implementation.

Core Physical Properties

Tris(3-chlorophenyl)phosphine is an organophosphorus compound characterized as a white to
cream-colored crystalline powder. Its molecular structure significantly influences its physical
characteristics.

Melting Point

The melting point of a compound is a critical indicator of its purity. For tris(3-
chlorophenyl)phosphine, the reported melting point is in the range of 60.0 to 67.0°C.[1] A more
specific value of 65°C has also been noted.
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Physical Property Value Reference
Melting Point 60.0-67.0 °C [1]
White to cream crystals or
Appearance [1]
powder
Molecular Formula CisH12CIsP [1]
Assay (by GC) >97.5% [1]

Solubility Profile

Detailed quantitative solubility data for tris(3-chlorophenyl)phosphine in a range of common
organic solvents is not readily available in published literature. However, based on the
principles of "like dissolves like" and data from the closely related compound
triphenylphosphine, a qualitative solubility profile can be inferred.

Triphenylphosphine, which is also a triarylphosphine, is nonpolar and demonstrates good
solubility in nonpolar organic solvents such as ether, toluene, chloroform, and benzene.[2] Its
solubility in these solvents tends to increase with temperature.[2] Given the presence of three
chlorophenyl groups, tris(3-chlorophenyl)phosphine is also expected to be a nonpolar molecule
and therefore exhibit poor solubility in polar solvents like water, while being soluble in various
organic solvents. The observation that crystals of the related isomer, tris(4-
chlorophenyl)phosphine, can be obtained from ethanol solutions suggests that it has some
degree of solubility in alcohols.

A definitive solubility profile would require experimental determination.

Experimental Protocols

The following are detailed, generalized methodologies for the determination of the melting point
and solubility of solid organic compounds like tris(3-chlorophenyl)phosphine.

Melting Point Determination: Capillary Method

This method is a standard and widely used technique for accurately determining the melting
point of a crystalline solid.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of the dry tris(3-chlorophenyl)phosphine sample is
finely ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed
sample is obtained.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Heating and Observation:

o For an unknown sample, a rapid heating rate (10-20°C per minute) is initially used to
determine an approximate melting range.

o Afresh sample is then prepared, and the apparatus is heated to a temperature
approximately 20°C below the approximate melting point.

o The heating rate is then slowed to 1-2°C per minute to allow for thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Solubility Determination: Qualitative Method
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This protocol provides a straightforward method to assess the solubility of a compound in
various solvents at room temperature.

Materials:
e Tris(3-chlorophenyl)phosphine

» A selection of solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane,
dichloromethane, chloroform)

e Small test tubes

o Vortex mixer or stirring rods
e Spatula

Procedure:

o Sample Preparation: Approximately 10-20 mg of tris(3-chlorophenyl)phosphine is added to a
clean, dry test tube.

e Solvent Addition: 1 mL of the first test solvent is added to the test tube.

e Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for 1-2 minutes.

o Observation: The mixture is visually inspected to determine if the solid has dissolved
completely.

o Soluble: No solid particles are visible, and the solution is clear.
o Partially Soluble: Some of the solid has dissolved, but undissolved particles remain.
o Insoluble: The solid does not appear to have dissolved at all.

o Repeat: The procedure is repeated with each of the selected solvents in separate test tubes.
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e Reporting: The results are recorded as soluble, partially soluble, or insoluble for each
solvent.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a solid chemical compound like tris(3-chlorophenyl)phosphine.
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Fig. 1: Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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